Cas no 2172560-74-4 (tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate
• CAS No: 2172560-74-4
• MF: C₁₂H₂₂FNO₅S
• MW: 311.370186328888
• CID: 6526610
• PubChem ID: 165565108
• Update Time: 2025-05-20

tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate
• tert-butyl N-[2-(fluorosulfonyl)-1-(oxan-3-yl)ethyl]carbamate
• 2172560-74-4
• EN300-1577463

• Inchi： 1S/C12H22FNO5S/c1-12(2,3)19-11(15)14-10(8-20(13,16)17)9-5-4-6-18-7-9/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： NJSPVCYFBUXMTH-UHFFFAOYSA-N
• SMILES： S(CC(C1COCCC1)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 311.12027214g/mol
• Monoisotopic Mass: 311.12027214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate

Research Brief on tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate (CAS: 2172560-74-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-2-(fluorosulfonyl)-1-(oxan-3-yl)ethylcarbamate (CAS: 2172560-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and potential drug candidates. Recent studies have explored its utility in targeted covalent inhibitor design, proteolysis-targeting chimeras (PROTACs), and radiopharmaceutical applications, leveraging its reactive fluorosulfonyl group for selective protein modification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in developing covalent kinase inhibitors, where the fluorosulfonyl moiety facilitated irreversible binding to non-catalytic cysteine residues. Researchers synthesized a library of derivatives using 2172560-74-4 as a key building block, achieving nanomolar potency against EGFR T790M mutants while maintaining selectivity over wild-type EGFR. Structural analysis via X-ray crystallography confirmed the expected sulfonylation of Cys797, validating the design strategy.

In parallel, Nature Chemical Biology featured work utilizing this compound in PROTAC development. The oxan-3-yl ethyl backbone provided optimal linker geometry for E3 ligase recruitment, while the fluorosulfonyl group enabled reversible-to-irreversible warhead conversion. This dual functionality addressed previous limitations in ternary complex stability, with lead compounds showing improved degradation efficiency (DC50 < 50 nM) for previously undruggable targets like KRAS G12C.

Emerging applications in radiopharmaceuticals were highlighted at the 2024 SNMMI Annual Meeting, where 2172560-74-4 derivatives labeled with fluorine-18 exhibited exceptional in vivo stability (90% intact tracer at 60 min post-injection) and tumor uptake (SUVmax 5.2) in PSMA-expressing xenograft models. The tetrahydropyran ring system conferred metabolic resistance to glucuronidation, addressing a common limitation of small-molecule radiotracers.

Synthetic methodology advancements have also been reported, with ACS Catalysis detailing a continuous-flow protocol for large-scale production of 2172560-74-4 (85% yield, >99% purity) using immobilized sulfonyl fluoride transferase. This biocatalytic approach overcame traditional safety concerns associated with SO2F2 handling, enabling kilogram-scale synthesis for preclinical development.

Ongoing clinical translation efforts focus on optimizing the compound's ADME properties. Recent PK studies in non-human primates showed favorable brain penetration (Kp,uu = 0.32) for CNS-targeted derivatives, while PEGylated versions demonstrated extended plasma half-life (t1/2 = 18 hr) suitable for chronic indications. These developments position 2172560-74-4 as a multifaceted tool compound with expanding therapeutic potential across oncology, neurology, and infectious disease applications.